Cas no 2171236-67-0 (2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid)

• Product Name: 2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid
• CAS No: 2171236-67-0
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6330091
• PubChem ID: 165510918
• Update Time: 2025-09-24

2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid
• 2171169-23-4
• 2-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetamido)acetic acid
• EN300-1532107
• EN300-1531943
• 2171854-17-2
• EN300-1532534
• 2-(2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetamido)acetic acid
• 2171236-67-0
• 2-(2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetamido)acetic acid

• Inchi： 1S/C24H25N3O6/c28-21(25-12-22(29)30)11-26-23(31)14-9-15(10-14)27-24(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
• InChI Key： IGVCCIVPAQVUOF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCC(NCC(=O)O)=O)=O)C1)=O

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Additional information on 2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid

Compound 2171236-67-0: A Comprehensive Overview

The compound with CAS number 2171236-67-0, named 2-(2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetamido)acetic acid, is a highly specialized molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and multiple amide linkages. The presence of these functional groups makes it a versatile molecule for applications ranging from drug discovery to materials science.

Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents. The Fmoc group, in particular, is well-known for its role as a protecting group in peptide synthesis. Its inclusion in this compound suggests potential applications in the synthesis of bioactive peptides or as a component in larger macromolecular structures. Researchers have also explored the use of cyclobutane-containing compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable interactions with biological targets.

The stereochemistry of the compound, as indicated by the (1s,3s) configuration, plays a critical role in determining its biological activity. Stereoisomers often exhibit vastly different behaviors in biological systems, making this aspect crucial for drug design. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry, which is essential for optimizing the compound's efficacy and selectivity.

In terms of physical properties, this compound exhibits a high molecular weight due to the presence of the fluorenyl group and multiple amide bonds. Its solubility characteristics are likely influenced by the balance between hydrophilic and hydrophobic regions within the molecule. Understanding these properties is essential for its formulation and delivery in pharmaceutical applications.

From a synthetic perspective, the construction of this molecule involves multiple steps, including the formation of the cyclobutane ring and the attachment of the Fmoc group. Recent methodologies in organic synthesis have provided more efficient routes for constructing such complex molecules, reducing both time and cost. The use of catalytic asymmetric methods has also been pivotal in achieving the desired stereochemistry with high enantiomeric excess.

Looking forward, this compound represents a promising lead for further research and development. Its structure suggests potential applications as a building block for more complex molecules or as an active ingredient in pharmaceutical formulations. Ongoing studies are exploring its interactions with various biological targets, which could unlock new therapeutic possibilities.

In conclusion, CAS number 2171236-67-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research. As advancements in synthetic methodologies continue to evolve, this compound stands at the forefront of innovation, offering exciting opportunities for future exploration.